N-(2,4-dimethylphenyl)-5-methyl-7-[4-(propan-2-yl)phenyl]-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-5-methyl-7-(4-propan-2-ylphenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C24H27N5O/c1-14(2)18-7-9-19(10-8-18)22-21(17(5)27-24-25-13-26-29(22)24)23(30)28-20-11-6-15(3)12-16(20)4/h6-14,22H,1-5H3,(H,28,30)(H,25,26,27)
• InChI Key: UNLXHSPBWLSPKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(NC3=NC=NN3C2C4=CC=C(C=C4)C(C)C)C)C
• Molecular Formula: C24H27N5O
• Molecular Weight: 401.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. Unfortunately, the specific molecular structure of the requested compound is not available in the retrieved papers.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized a variety of triazolopyrimidine derivatives, including compounds structurally related to the one specified. These studies have provided insights into the methods for creating these compounds and their potential biological activities. For instance, a synthesis method involving the reaction of acetoacetanilides with a mixture of aromatic aldehyde and 5-aminotetrazole has been developed to produce N,7-diaryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamides, which were then tested for antimicrobial activity (Gein, Zamaraeva, Kurbatova, Voronina, & Vakhrin, 2010).

Anticancer and Anti-5-lipoxygenase Agents

Novel series of pyrazolopyrimidines derivatives have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents. These compounds show promise in cytotoxic studies against various cancer cell lines, highlighting their potential in therapeutic applications (Rahmouni, Souiei, Belkacem, Romdhane, Bouajila, & Ben Jannet, 2016).

Heterocyclic Chemistry and Biological Evaluation

The field of heterocyclic chemistry has explored the synthesis of triazolopyrimidines and their derivatives extensively, with studies focusing on their chemical properties, synthesis pathways, and potential biological applications. For example, a variety of [1,2,4]triazolo[1,5-c]pyrimidine-13-ones and related compounds have been synthesized and evaluated for their antimicrobial activity, further emphasizing the diverse biological relevance of these compounds (El-Agrody, Abd El-Latif, El-Hady, Fakery, & Bedair, 2001).